Cas no 321705-56-0 (4'-(4-Methylbenzylsulfamoyl)acetanilide)

• Product Name: 4'-(4-Methylbenzylsulfamoyl)acetanilide
• CAS No: 321705-56-0
• MF: C₁₆H₁₈N₂O₃S
• MW: 318.390722751617
• CID: 3067322
• PubChem ID: 669174
• Update Time: 2025-04-21

4'-(4-Methylbenzylsulfamoyl)acetanilide Chemical and Physical Properties

Names and Identifiers

• 4'-(4-Methylbenzylsulfamoyl)acetanilide
• Oprea1_597658
• MLS000026913
• N~1~-(4-{[(4-METHYLBENZYL)AMINO]SULFONYL}PHENYL)ACETAMIDE
• N-(4-{[(4-METHYLPHENYL)METHYL]SULFAMOYL}PHENYL)ACETAMIDE
• HMS2383P10
• 321705-56-0
• AKOS000673375
• SMR000122844
• N-{4-[(4-methylbenzyl)sulfamoyl]phenyl}acetamide
• Oprea1_681765
• SR-01000478193
• SR-01000478193-1
• CHEMBL1418993
• N-[4-(4-Methyl-benzylsulfamoyl)-phenyl]-acetamide
• STK016724

• Inchi： 1S/C16H18N2O3S/c1-12-3-5-14(6-4-12)11-17-22(20,21)16-9-7-15(8-10-16)18-13(2)19/h3-10,17H,11H2,1-2H3,(H,18,19)
• InChI Key： MKGMVICRGSWZJS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)(NCC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 318.10381361Da
• Monoisotopic Mass: 318.10381361Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 83.7Ų